Cas no 38274-25-8 (1,4-Butane-2,2,3,3-d4-diol(7CI,9CI))

• Product Name: 1,4-Butane-2,2,3,3-d4-diol(7CI,9CI)
• CAS No: 38274-25-8
• MF: C₄H₁₀O₂
• MW: 94.1456484794617
• CID: 304830
• PubChem ID: 12218980
• Update Time: 2025-06-07

1,4-Butane-2,2,3,3-d4-diol(7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Butane-2,2,3,3-d4-diol(7CI,9CI)
• 1,4-Butanediol-2,2,3,3-d4
• DTXSID70481004
• 1,4-Butanediol-2,2,3,4-D4 (D, 98%)
• 1,4-butane-2,2,3,3-d4-diol
• 2,2,3,3-tetradeuteriobutane-1,4-diol
• 38274-25-8
• 1,4-Butanediol-2,2,3,3-d4, 98 atom % D
• 1,4-BUTANEDIOL-2,2,3,3-D4-D
• AT40947
• BUTANE-2,2,3,3-D4-1,4-DIOL

• Inchi： 1S/C4H10O2/c5-3-1-2-4-6/h5-6H,1-4H2/i1D2,2D2
• InChI Key： WERYXYBDKMZEQL-LNLMKGTHSA-N
• SMILES： OCC([2H])([2H])C([2H])([2H])CO

Computed Properties

• Exact Mass: 94.093186541g/mol
• Monoisotopic Mass: 94.093186541g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 17.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.062 g/mL at 25 °C
• Melting Point: 16 °C(lit.)
• Boiling Point: 230 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.4452(lit.)
• PSA: 40.46000
• LogP: -0.24880
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,4-Butane-2,2,3,3-d4-diol(7CI,9CI) Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H336 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38-67-22
• Safety Instruction： 26-37/39-36-23
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better